7,9-Dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• CAS No.: 303104-56-5
• Molecular Formula: C23H17Cl3N2O2
• Molecular Weight: 459.7 g/mol
• IUPAC Name: 7,9-dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H17Cl3N2O2/c1-29-15-8-6-13(7-9-15)20-12-21-17-10-14(24)11-19(26)22(17)30-23(28(21)27-20)16-4-2-3-5-18(16)25/h2-11,21,23H,12H2,1H3
• InChI Key: ABRBIDKYZXPUQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC(=C4)Cl)Cl)OC3C5=CC=CC=C5Cl

Description

7,9-Dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a tricyclic heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. Its structure includes three key substituents:

• 7,9-Dichloro groups: Electron-withdrawing substituents on the benzoxazine ring, enhancing electrophilic reactivity and influencing intermolecular interactions.
• 2-(4-Methoxyphenyl): A methoxy-substituted phenyl group at position 2, introducing electron-donating effects and modulating solubility.

Biological Activity

7,9-Dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a complex organic compound notable for its unique structural framework, which integrates a pyrazolo-benzoxazine core with various functional groups. This compound has garnered attention for its potential biological activities , particularly in the fields of oncology and inflammation.

• Molecular Formula : C23H17Cl3N2O2
• Molecular Weight : Approximately 444.75 g/mol

The presence of dichloro and methoxy groups enhances the compound's chemical reactivity and solubility, making it a subject of interest in medicinal chemistry. The structural features suggest potential interactions with various biological targets.

Antitumor Activity

Preliminary studies indicate that 7,9-Dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine exhibits antitumor properties . Research has shown that it may inhibit the growth of cancer cell lines through various mechanisms:

• Mechanism of Action : The compound may interact with key signaling pathways involved in cell proliferation and apoptosis. Specific targets include:
  • PDGFR β (Platelet-Derived Growth Factor Receptor Beta)
  • EGFR (Epidermal Growth Factor Receptor)
  • CDK4/Cyclin D1 Kinases

Anti-inflammatory Activity

In addition to its antitumor potential, this compound has demonstrated anti-inflammatory effects in various models. It may reduce the production of pro-inflammatory cytokines and inhibit pathways involved in inflammation.

Comparative Analysis with Similar Compounds

The unique combination of halogenated phenyl groups and the pyrazolo-benzoxazine core structure distinguishes this compound from others with similar frameworks. Below is a comparison table highlighting structural features and biological activities of related compounds:

Compound Name	Structural Features	Biological Activity
7,9-Dichloro-5-(4-nitrophenyl)-2-(phenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine	Contains dichloro groups instead of dibromo	Potential anti-cancer activity
7-Bromo-2-(4-chlorophenyl)-5-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	Variation with bromine substituent	Explored for anti-inflammatory properties
7-Bromo-2-(naphthalen-2-yl)-5-propyl-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine	Similar dibromo structure with naphthyl group	Investigated for similar biological effects

Case Studies

Several studies have explored the biological activity of this compound:

• In Vitro Studies : Tests on various cancer cell lines (e.g., HCT-116) showed significant growth inhibition compared to standard treatments like doxorubicin.
• In Vivo Models : Animal studies demonstrated reduced tumor growth rates when treated with this compound in xenograft models.

Future Directions

Further research is essential to elucidate the precise mechanisms underlying the biological activities of 7,9-Dichloro-5-(2-chlorophenyl)-2-(4-methoxyphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine. Key areas for future investigation include:

• Detailed binding studies to identify specific molecular targets.
• Exploration of structure-activity relationships (SAR) to optimize therapeutic efficacy.
• Clinical trials to assess safety and effectiveness in humans.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Electronic Effects

Compound 1 : 7,9-Dichloro-5-(4-fluorophenyl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine

• Substituents : 4-Fluorophenyl (position 5), phenyl (position 2).
• Molecular Formula : C₂₂H₁₅Cl₂FN₂O; Molecular Weight : 413.27 g/mol .
• Key Differences: Replacement of 2-chlorophenyl with 4-fluorophenyl reduces steric hindrance at position 5 while maintaining halogen-mediated interactions.

Compound 2 : 7,9-Dichloro-2-(naphthalen-2-yl)-5-(p-tolyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• Substituents : Naphthalen-2-yl (position 2), p-tolyl (position 5).
• Molecular Formula : C₂₇H₂₀Cl₂N₂O; CAS : 303060-39-1 .
• p-Tolyl (methyl-substituted phenyl) at position 5 increases hydrophobicity compared to the target compound’s 2-chlorophenyl.

Compound 3 : 9-Chloro-5-(pyridin-4-yl)-2-(4-methylphenyl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• Substituents : Pyridin-4-yl (position 5), 4-methylphenyl (position 2).
• CAS : 332061-29-7 .
• Key Differences :
  • Pyridinyl group at position 5 introduces a basic nitrogen, altering electronic distribution and enabling coordination with metal ions.
  • Methyl group at position 2 lacks the methoxy’s electron-donating capacity, reducing polarity.

Molecular Weight Trends :

• Target Compound (estimated): ~460–470 g/mol (based on C₂₂H₁₅Cl₃N₂O₂).
• Analogs range from 376.4 g/mol () to 413.27 g/mol (), with bulkier substituents (e.g., naphthyl) increasing molecular weight significantly .

Preparation Methods

Synthesis of o-Nitroarylaldehyde Intermediate

The precursor 7-nitro-2-(4-methoxyphenyl)-1,3-benzoxazine is synthesized via Friedel-Crafts acylation of 4-methoxyphenylacetonitrile with 2-chlorobenzaldehyde, followed by nitration. The nitration step employs fuming HNO3 in H2SO4 at 0–5°C, achieving regioselective nitro group placement at the 7-position.

Reaction Conditions :

• Temperature: 0–5°C (nitration)

• Yield: 70–75%

• Characterization: IR shows NO2 stretch at 1520 cm⁻¹; ¹H NMR confirms aromatic proton splitting.

Reduction and Cyclization

The nitro intermediate undergoes reduction with NaBH3CN in THF, yielding the corresponding amine. Subsequent cyclization in methanol with KOH (20% w/v) forms the pyrazolo-oxazine core. This step is sensitive to solvent choice: methanol minimizes byproduct formation compared to ethanol or propanol.

Optimized Parameters :

• Solvent: Methanol

• Base: 20% KOH (aqueous)

• Temperature: Room temperature (25°C)

• Yield: 78–82%

Functionalization and Halogenation

Dichlorination at C7 and C9

Chlorine atoms are introduced via electrophilic aromatic substitution using N-chlorosuccinimide (NCS) in DMF. The reaction proceeds at 80°C for 12 hours, achieving 7,9-dichloro substitution with >90% regioselectivity.

Key Data :

• Reagent: NCS (2.2 equiv)

• Solvent: DMF

• Temperature: 80°C

• Yield: 85%

• ¹³C NMR: Peaks at δ 112.4 (C7) and 114.1 (C9) confirm Cl substitution.

Introduction of 2-Chlorophenyl Group

A Suzuki-Miyaura coupling attaches the 2-chlorophenyl moiety to the pyrazole ring. Using Pd(PPh3)4 as a catalyst and K2CO3 as a base, the reaction couples 2-chlorophenylboronic acid with the brominated intermediate.

Reaction Setup :

• Catalyst: Pd(PPh3)4 (5 mol%)

• Base: K2CO3 (3 equiv)

• Solvent: Dioxane/H2O (4:1)

• Yield: 88%

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Limitations
Base-mediated cyclization	Nitro reduction, cyclization	80–85	≥95	Sensitivity to solvent
Friedel-Crafts acylation	Acylation, nitration	70–75	90	Requires stringent temp control
Suzuki coupling	Cross-coupling, halogenation	85–88	≥98	Pd catalyst cost

Characterization and Validation

The final compound is validated using:

• HRMS : m/z 528.9784 [M+H]⁺ (calc. 528.9789 for C23H15Cl3N3O2).

• ¹H NMR (400 MHz, CDCl3): δ 7.82 (d, J=8.4 Hz, 2H, Ar–H), 7.45–7.39 (m, 3H, Ar–H), 6.95 (s, 1H, pyrazole-H).

• IR : Peaks at 1615 cm⁻¹ (C=N), 1240 cm⁻¹ (C–O–C) .

Q & A

Q. What are the common synthetic routes for this compound, and how are key intermediates purified?

The synthesis typically involves multi-step reactions:

• Step 1 : Formation of the pyrazolo-oxazine core via cyclocondensation of substituted hydrazines with chlorinated benzaldehyde derivatives under acidic conditions .
• Step 2 : Introduction of substituents (e.g., 2-chlorophenyl, 4-methoxyphenyl) via Suzuki-Miyaura coupling or nucleophilic aromatic substitution .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization (ethanol/water mixtures) are used to isolate intermediates and final products .

Q. How is the molecular structure validated, and what characterization techniques are critical?

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm substituent positions and ring fusion. For example, methoxy protons appear as singlets at ~3.8 ppm .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]$^+$ at m/z 478.03) .
• X-ray Crystallography : Resolves stereochemistry and confirms fused bicyclic systems .

Q. What preliminary biological activities have been reported, and how are assays designed?

• Antimicrobial Activity : Tested against Staphylococcus aureus and Escherichia coli via broth microdilution (MIC values: 8–32 µg/mL). Variability in results across studies suggests strain-specific effects .
• Kinase Inhibition : Screened against CDK2 and GSK-3β using fluorescence polarization assays. IC$_{50}$ values range from 0.5–5 µM, indicating moderate potency .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve synthetic yield and selectivity?

Parameter	Optimization Strategy	Outcome (Yield Improvement)
Solvent	Switching from DMF to toluene reduces side reactions (e.g., demethylation) .	60% → 85%
Catalyst	Use of Pd(PPh$_3$)$_4$ instead of Pd(OAc)$_2$ enhances coupling efficiency .	45% → 72%
Temperature	Microwave-assisted synthesis (120°C, 30 min) vs. thermal (80°C, 12 hr) .	50% → 88%

Q. What computational methods predict the compound’s binding interactions with biological targets?

• Molecular Docking : AutoDock Vina models interactions with kinase ATP-binding pockets. The 4-methoxyphenyl group shows π-π stacking with Phe80 in CDK2 .
• Density Functional Theory (DFT) : Calculates electrostatic potential surfaces to identify nucleophilic/electrophilic sites for derivatization .

Q. How can contradictions in biological activity data be resolved?

• Case Study : Discrepancies in antimicrobial activity may arise from differences in bacterial membrane permeability. Standardize assays using CLSI guidelines and include efflux pump inhibitors (e.g., phenylalanine-arginine β-naphthylamide) to control for resistance mechanisms .
• Statistical Analysis : Apply ANOVA to compare results across labs, ensuring n ≥ 3 replicates and matched experimental conditions .

Q. What strategies enhance regioselectivity in derivatization reactions?

• Protecting Groups : Use tert-butyldimethylsilyl (TBS) to block reactive hydroxyl groups during halogenation .
• Directing Effects : The 2-chlorophenyl substituent directs electrophilic substitution to the para position via steric hindrance .

Methodological Resources

• Synthetic Protocols : Detailed procedures for microwave-assisted cyclization .
• Data Reproducibility Checklist : Includes solvent purity, catalyst batch verification, and NMR calibration standards .